Cas no 941904-07-0 (2-4-(furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline)

2-4-(Furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline is a structurally complex quinoline derivative featuring a furan-2-carbonyl-substituted piperazine moiety and a 4-(trifluoromethyl)benzyloxy group at the 8-position. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or inflammation. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the furan and piperazine functionalities may contribute to selective binding interactions. Its modular structure allows for further derivatization, making it valuable for structure-activity relationship (SAR) studies in drug discovery. Suitable for research applications requiring precise molecular scaffolds with tunable pharmacophoric properties.

2-4-(furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline structure

941904-07-0 structure

Product name:2-4-(furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline

CAS No:941904-07-0

MF:C₂₆H₂₂F₃N₃O₃

MW:481.466396808624

CID:6566194

2-4-(furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline Chemical and Physical Properties

Names and Identifiers

- 2-4-(furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline
- furan-2-yl-[4-[8-[[4-(trifluoromethyl)phenyl]methoxy]quinolin-2-yl]piperazin-1-yl]methanone
- Inchi： 1S/C26H22F3N3O3/c27-26(28,29)20-9-6-18(7-10-20)17-35-21-4-1-3-19-8-11-23(30-24(19)21)31-12-14-32(15-13-31)25(33)22-5-2-16-34-22/h1-11,16H,12-15,17H2
- InChI Key： HAHYGPDOAOUALH-UHFFFAOYSA-N
- SMILES： C(C1=CC=CO1)(N1CCN(C2=CC=C3C(=N2)C(OCC2=CC=C(C(F)(F)F)C=C2)=CC=C3)CC1)=O

2-4-(furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2255-1292-15mg	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	15mg	$89.0	2023-05-16
Life Chemicals	F2255-1292-20μmol	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2255-1292-5μmol	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2255-1292-5mg	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2255-1292-10mg	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2255-1292-20mg	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	20mg	$99.0	2023-05-16
A2B Chem LLC	BA68327-25mg	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0		25mg	$360.00	2024-05-20
Life Chemicals	F2255-1292-40mg	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	40mg	$140.0	2023-05-16
Life Chemicals	F2255-1292-2μmol	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2255-1292-4mg	2-[4-(furan-2-carbonyl)piperazin-1-yl]-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline	941904-07-0	90%+	4mg	$66.0	2023-05-16

2-4-(furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline Related Literature

1. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†

Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
2. Beyond the spin model: exchange coupling in molecular magnets with unquenched orbital angular momenta†

Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
3. Cesium-doped graphene grown in situ with ultra-small TiO2 nanoparticles for high-performance lithium-ion batteries†

Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
4. Blue-green emitting cationic iridium complexes with 1,3,4-oxadiazole cyclometallating ligands: synthesis, photophysical and electrochemical properties, theoretical investigation and electroluminescent devices†

Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
5. Bright type-II photoluminescence from Mn-doped CdS/ZnSe/ZnS quantum dots with Mn2+ ions as exciton couplers†

Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289

Additional information on 2-4-(furan-2-carbonyl)piperazin-1-yl-8-{4-(trifluoromethyl)phenylmethoxy}quinoline

Introduction to 2-4-(Furan-2-Carbonyl)piperazin-1-yl-8-{4-(Trifluoromethyl)phenylmethoxy}quinoline (CAS No. 941904-07-0)

2-4-(Furan-2-Carbonyl)piperazin-1-yl-8-{4-(Trifluoromethyl)phenylmethoxy}quinoline (CAS No. 941904-07-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-4-(Furan-2-Carbonyl)piperazin-1-yl-8-{4-(Trifluoromethyl)phenylmethoxy}quinoline is composed of a quinoline core, a piperazine ring, and a furan moiety, along with a trifluoromethyl-substituted phenyl group. The quinoline scaffold is a well-known privileged structure in medicinal chemistry due to its diverse biological activities, including antimalarial, anticancer, and neuroprotective properties. The piperazine ring enhances the compound's solubility and bioavailability, while the furan moiety contributes to its lipophilicity and metabolic stability. The trifluoromethyl group adds further complexity and can influence the compound's pharmacokinetic properties.

The synthesis of 2-4-(Furan-2-Carbonyl)piperazin-1-yl-8-{4-(Trifluoromethyl)phenylmethoxy}quinoline involves multiple steps and requires careful optimization to achieve high yields and purity. One common approach is to start with the quinoline core and sequentially introduce the piperazine ring, furan moiety, and trifluoromethyl-substituted phenyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields.

In terms of biological activities, 2-4-(Furan-2-Carbonyl)piperazin-1-yl-8-{4-(Trifluoromethyl)phenylmethoxy}quinoline has demonstrated potent activity against various cancer cell lines. Studies have shown that it can inhibit the growth of human breast cancer cells (MCF-7), colon cancer cells (HCT116), and lung cancer cells (A549) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its anticancer properties, 2-4-(Furan-2-Carbonyl)piperazin-1-yl-8-{4-(Trifluoromethyl)phenylmethoxy}quinoline has also shown potential as a neuroprotective agent. Research indicates that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-4-(Furan-2-Carbonyl)piperazin-1-yl-8-{4-(Trifluoromethyl)phenylmethoxy}quinoline in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at low doses with minimal side effects. However, further studies are needed to determine optimal dosing regimens and long-term safety profiles.

In conclusion, 2-4-(Furan-2-Carbonyl)piperazin-1-yl-8-{4-(Trifluoromethyl)phenylmethoxy}quinoline (CAS No. 941904-07-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various diseases.